Cas no 33814-33-4 (1,2,2-Trichloro-3,3-dimethylbutane)

• Product Name: 1,2,2-Trichloro-3,3-dimethylbutane
• CAS No: 33814-33-4
• MF: C₆H₁₁Cl₃
• MW: 189.510539293289
• CID: 6789783
• PubChem ID: 129923112
• Update Time: 2025-05-21

1,2,2-Trichloro-3,3-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• EN300-26274879
• 33814-33-4
• 1,2,2-trichloro-3,3-dimethylbutane
• 1,2,2-Trichloro-3,3-dimethylbutane

• Inchi： 1S/C6H11Cl3/c1-5(2,3)6(8,9)4-7/h4H2,1-3H3
• InChI Key： UNUXIFMRASHGOU-UHFFFAOYSA-N
• SMILES： ClC(CCl)(C(C)(C)C)Cl

Computed Properties

• Exact Mass: 187.992633g/mol
• Monoisotopic Mass: 187.992633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1,2,2-Trichloro-3,3-dimethylbutane

1,2,2-Trichloro-3,3-dimethylbutane (CAS No. 33814-33-4): A Comprehensive Overview

The compound 1,2,2-Trichloro-3,3-dimethylbutane (commonly referred to by its CAS number CAS No. 33814-33-4) is a chlorinated hydrocarbon with a unique chemical structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the broader category of chlorinated alkanes, which are widely used in numerous applications due to their versatile chemical properties. The molecule consists of a butane backbone with three chlorine atoms attached to the first and second carbons and two methyl groups on the third carbon. This configuration imparts distinctive physical and chemical characteristics that make it valuable in diverse fields.

Recent advancements in analytical chemistry have enabled researchers to delve deeper into the synthesis and characterization of 1,2,2-Trichloro-3,3-dimethylbutane. Studies have highlighted its potential as a precursor in the production of advanced materials and intermediates for pharmaceuticals. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel organic compounds with tailored functionalities. Furthermore, its stability under certain reaction conditions makes it an attractive candidate for use in industrial processes where precise control over reactivity is essential.

The physical properties of CAS No. 33814-33-4 are equally noteworthy. It exists as a colorless liquid at room temperature with a relatively low boiling point, which facilitates its use in applications requiring rapid evaporation or condensation. Its density is slightly higher than water due to the presence of chlorine atoms, which also contribute to its moderate solubility in organic solvents. These properties make it suitable for use in solvent systems where both polarity and volatility are critical factors.

From an environmental perspective, understanding the fate and transport of 1,2,2-Trichloro-3,3-dimethylbutane in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential impact on aquatic ecosystems. Studies indicate that under aerobic conditions, this compound can be metabolized by certain microorganisms through mechanisms involving oxidative cleavage and hydrolysis. However, its persistence in specific environmental compartments remains a topic of ongoing investigation to ensure sustainable practices in its handling and disposal.

In terms of industrial applications, CAS No. 33814-33-4 has found utility in the formulation of flame retardants due to its ability to suppress combustion by forming a protective char layer when exposed to heat. This property has led to its incorporation into polymer-based materials such as plastics and textiles, enhancing their fire safety performance without compromising mechanical integrity. Additionally, it has been explored as a component in adhesives and sealants where its chemical stability and compatibility with various substrates provide advantages over traditional alternatives.

The synthesis of 1,2,2-Trichloro-3,3-dimethylbutane typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. One common approach involves the chlorination of a suitable alkyl bromide or iodide using chlorine gas or other chlorinating agents under specific temperature and pressure conditions. The reaction sequence often includes intermediate purification steps such as distillation or chromatography to isolate the desired product from by-products.

From a regulatory standpoint, the handling and storage of CAS No. 33814- require adherence to established safety protocols to minimize occupational exposure risks. Proper ventilation systems and personal protective equipment are recommended when working with this compound to ensure worker safety and compliance with environmental regulations.

In conclusion,1,Trichloro, butane remains a significant compound within the chemical industry due to its unique properties and diverse applications across multiple sectors. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to environmental impact and safety practices.